Cas no 6336-73-8 ( )

• Product Name: &nbsp
• CAS No: 6336-73-8
• MF: C₁₈H₂₁N₃O
• MW: 295.378844022751
• CID: 959962
• PubChem ID: 236656
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-phenylphenyl)piperazine-1-carboxamide
• AC1L5X3I
• AC1Q5K8J
• AR-1J9852
• HMS2759A22
• n-(biphenyl-3-yl)-4-methylpiperazine-1-carboxamide
• NSC39352
• NSC-39352
• 6336-73-8
• NSC 39352
• SMR000393953
• DTXSID90284857
• CHEMBL1323601
• MLS000736996
•  

• Inchi： 1S/C18H21N3O/c1-20-10-12-21(13-11-20)18(22)19-17-9-5-8-16(14-17)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3,(H,19,22)
• InChI Key： UGRHPQGBLZANFO-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C2C=CC=CC=2)C=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 295.16863
• Monoisotopic Mass: 295.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58